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Compound of Interest

Compound Name: avenic acid A

Cat. No.: B1255293 Get Quote

Avenic acid A is a non-proteinogenic amino acid that functions as a phytosiderophore, a class

of low-molecular-weight, high-affinity iron-chelating compounds secreted by the roots of

graminaceous plants (grasses) in response to iron deficiency.[1][2] First isolated from the root

exudates of oats (Avena sativa), avenic acid A plays a crucial role in the plant's strategy for

acquiring iron from the soil, particularly in alkaline and calcareous conditions where iron

solubility is low.[1] This technical guide provides an in-depth overview of the physicochemical

properties of avenic acid A, its biosynthetic pathway, and the experimental protocols used for

its study, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
Avenic acid A is a member of the mugineic acid family of phytosiderophores.[1] Its structure,

featuring multiple carboxyl, hydroxyl, and amino groups, enables the efficient chelation of ferric

iron (Fe³⁺) and other metal ions.[1][3] The key physicochemical properties of avenic acid A are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₂N₂O₈ [1][4][5][6]

Molecular Weight 322.31 g/mol [1][4]

Monoisotopic Mass 322.13761569 Da [5]

CAS Number 76224-57-2 [1][4]

IUPAC Name

4-({1-carboxy-3-[(1-carboxy-3-

hydroxypropyl)amino]propyl}a

mino)-2-hydroxybutanoic acid

Synonyms

Avenic acid, Avenic acid A, N-

[(S)-3-Carboxy-3-[[(S)-3-

carboxy-3-

hydroxypropyl]amino]propyl]-L-

homoserine

[7]

InChI

InChI=1S/C12H22N2O8/c15-

6-3-8(11(19)20)13-4-1-

7(10(17)18)14-5-2-

9(16)12(21)22/h7-9,13-16H,1-

6H2,(H,17,18)(H,19,20)

(H,21,22)

[5]

InChIKey
QUKMQOBHQMWLLR-

UHFFFAOYSA-N
[1][5]

SMILES
C(CNC(CCO)C(=O)O)C(C(=O)

O)NCCC(C(=O)O)O
[5]

Predicted XlogP -6.6 [5]

Classification
Gamma amino acid and

derivatives, Tricarboxylic acid

Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (Å²) Reference

[M+H]⁺ 323.14488 171.9 [5]

[M+Na]⁺ 345.12682 171.2 [5]

[M-H]⁻ 321.13032 163.9 [5]

[M+NH₄]⁺ 340.17142 182.9 [5]

[M+K]⁺ 361.10076 171.6 [5]

Biological Function and Signaling Pathways
Biosynthesis of Avenic Acid A

The biosynthesis of avenic acid A is initiated in the roots of graminaceous plants under iron-

deficient conditions.[1] The pathway begins with the amino acid L-methionine.[8] Three

molecules of S-adenosylmethionine, derived from L-methionine, are condensed to form

nicotianamine (NA), a crucial intermediate in the biosynthesis of all phytosiderophores.[1] In

grasses, NA is then converted to 2'-deoxymugineic acid (DMA), the common precursor for all

mugineic acid family phytosiderophores.[1][8] In oats, DMA is the direct precursor to avenic
acid A.[1][8] This biosynthetic pathway is tightly regulated by the iron status of the plant.[8]

Biosynthesis of Avenic Acid A from L-Methionine.

Iron Acquisition Mechanism

Once synthesized, avenic acid A is secreted from the roots into the rhizosphere, the soil

region directly influenced by root secretions.[1] In the soil, avenic acid A acts as a chelator,

binding to the sparingly soluble ferric iron (Fe³⁺) to form a stable, soluble Fe(III)-avenic acid A
complex.[1][8] This complex is then specifically recognized and transported into the root cells

by transporters of the Yellow Stripe1/Yellow Stripe-Like (YS1/YSL) family.[1] This entire

process, known as Strategy II iron acquisition, is characteristic of graminaceous plants.[8]

Iron uptake via Avenic Acid A chelation and transport.

Experimental Protocols
Isolation and Purification
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The isolation of avenic acid A typically involves the collection of root exudates from iron-

deficient oat plants.[8][9] A general workflow for its isolation and purification is as follows:

Cultivation of Plants: Oat (Avena sativa) plants are grown hydroponically in an iron-deficient

nutrient solution to induce the secretion of phytosiderophores.

Collection of Root Exudates: The roots of the iron-deficient plants are immersed in deionized

water for a period to collect the secreted compounds.[8]

Purification: The collected root exudates, which contain a mixture of compounds, are then

subjected to various chromatographic techniques for purification.[8]

Ion-Exchange Chromatography: This is often used as an initial step to separate charged

molecules like amino acids.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a primary

technique for the fine purification of avenic acid A from other phytosiderophores and

contaminants.[1]

General workflow for Avenic Acid A isolation.

Structural Elucidation and Characterization

The structure of avenic acid A has been determined and confirmed using a combination of

spectroscopic methods and chemical synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C-NMR spectroscopy are used

to determine the carbon-hydrogen framework of the molecule.[8][10] Studies using ¹³C-

labeled L-methionine have confirmed that three molecules of methionine are incorporated

into the avenic acid A structure.[8][9]

Mass Spectrometry (MS): Techniques such as Fast Atom Bombardment Mass Spectrometry

(FAB-MS) and, more recently, Liquid Chromatography-Electrospray Ionization-Quadrupole-

Time of Flight-Mass Spectrometry (LC-ESI-Q-TOF-MS) are used to determine the molecular

weight and fragmentation patterns of avenic acid A and its metal complexes.[8][11][12]

Tandem MS/MS is particularly useful for identifying and confirming the structure of avenic
acid A in complex biological samples.[11][12]
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Chemical Synthesis: The total synthesis of avenic acid A has been achieved, which serves

to confirm its proposed structure and stereochemistry.[10][13] This also allows for the

production of standards for analytical studies.[14]

Quantification

Quantitative analysis of avenic acid A in biological samples is typically performed using high-

performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-

MS/MS).[1][8] This method offers high sensitivity and specificity, allowing for the detection and

quantification of avenic acid A even at low concentrations in root exudates and plant tissues.

[8] The development of methods to quantify all eight naturally occurring phytosiderophores

simultaneously has been a significant advancement in the field.[8]

In conclusion, avenic acid A is a vital phytosiderophore with well-characterized

physicochemical properties that underpin its biological function in iron acquisition for

graminaceous plants. The methodologies for its isolation, characterization, and quantification

are well-established, providing a solid foundation for further research into its biological roles

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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